N-[(3-nitrophenyl)methyl]cyclopropanamine

• IUPAC Name: N-[(3-nitrophenyl)methyl]cyclopropanamine
• InChI: InChI=1S/C10H12N2O2/c13-12(14)10-3-1-2-8(6-10)7-11-9-4-5-9/h1-3,6,9,11H,4-5,7H2
• InChI Key: GWSJEOSLGCHZPF-UHFFFAOYSA-N
• Canonical SMILES: C1CC1NCC2=CC(=CC=C2)[N+](=O)[O-]
• Molecular Formula: C10H12N2O2
• DSSTOX Substance ID: DTXSID90405949
• Molecular Weight: 192.21 g/mol
• CAS RN: 697305-95-6

Description

N-[(3-nitrophenyl)methyl]cyclopropanamine, also known as N-methyl-3-nitrophenylcyclopropanamine, is a cyclic amine compound with a nitro group attached to the phenyl ring. It is a colorless, crystalline solid with a melting point of 127–128 °C. N-[(3-nitrophenyl)methyl]cyclopropanamine has a wide range of applications in organic synthesis, medicinal chemistry, and biochemistry.

Scientific Research Applications

N-[(3-nitrophenyl)methyl]cyclopropanamine has been used in a number of scientific research applications. It has been used as a building block for the synthesis of more complex compounds, as a starting material for the synthesis of heterocyclic compounds, and as a precursor for the synthesis of peptides and peptidomimetics. It has also been used as a substrate for the preparation of drug-like compounds, such as inhibitors of protein-protein interactions.

Mechanism of Action

N-[(3-nitrophenyl)methyl]cyclopropanamine is known to interact with proteins and peptides through hydrogen-bonding and hydrophobic interactions. The nitro group of the molecule is known to form hydrogen bonds with the amino acid residues of proteins and peptides, while the cyclopropane ring is known to form hydrophobic interactions with the hydrophobic amino acid residues. These interactions allow the molecule to bind to proteins and peptides and modulate their activity.
Biochemical and Physiological Effects
N-[(3-nitrophenyl)methyl]cyclopropanamine has been found to have a wide range of biochemical and physiological effects. It has been shown to modulate the activity of enzymes and other proteins involved in a variety of biological processes, including metabolism, signal transduction, and gene expression. It has also been shown to inhibit the growth of cancer cells and reduce inflammation.

Advantages and Limitations for Lab Experiments

N-[(3-nitrophenyl)methyl]cyclopropanamine is a useful compound for laboratory experiments due to its relatively low cost and ease of synthesis. However, it is important to note that the compound is relatively unstable and can easily degrade in the presence of light and heat.

Future Directions

N-[(3-nitrophenyl)methyl]cyclopropanamine has a wide range of potential applications in medicinal chemistry and biochemistry. Future research should focus on the development of novel compounds based on the cyclopropanamine scaffold for use in drug discovery and development. Additionally, further research should be conducted to explore the potential of the compound as an inhibitor of protein-protein interactions and its ability to modulate the activity of enzymes and other proteins. Finally, further research should be conducted to explore the potential of the compound as an anti-cancer agent and its ability to reduce inflammation.